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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromoionophore XI, also known as Fluorescein octadecyl ester, is a lipophilic fluorescent

indicator primarily utilized for sensing pH and ions in various applications, including ion-

selective electrodes and optical sensors.[1] Its utility extends to fluorescence microscopy,

where it serves as a probe for investigating ion transport and cellular signaling dynamics.[1]

This document provides detailed application notes and protocols for the effective use of

Chromoionophore XI in fluorescence microscopy for cellular imaging.

The operational principle of Chromoionophore XI in ion sensing revolves around a proton-

exchange mechanism. When used in conjunction with a specific ionophore, the binding of a

target ion by the ionophore triggers the release of a proton from the Chromoionophore XI
molecule. This change in protonation state alters the fluorophore's electronic structure, leading

to a detectable change in its fluorescence properties. This allows for the indirect measurement

of ion concentrations by monitoring the fluorescence intensity or spectral shifts of

Chromoionophore XI.
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A summary of the key properties of Chromoionophore XI is presented below. It is important to

note that while specific quantitative data such as quantum yield and photostability for

Chromoionophore XI are not readily available in the literature, data for its core structure,

fluorescein, can provide a general reference.[2][3]

Property Value Reference

Synonyms

Fluorescein octadecyl ester,

octadecyl 2-(3-hydroxy-6-

oxoxanthen-9-yl)benzoate

[1]

Chemical Formula C₃₈H₄₈O₅ [1]

Molecular Weight 592.78 g/mol N/A

Excitation Wavelength (λex)
~463 nm (when combined with

ETH 7061)
[1]

Emission Wavelength (λem)
~555 nm (when combined with

ETH 7061)
[1]

Quantum Yield (Φf)

Data not available for

Chromoionophore XI

specifically. Fluorescein

derivatives typically exhibit

high quantum yields (e.g., 0.92

for fluorescein in 0.01 M

NaOH).

[3]

Photostability

Data not available for

Chromoionophore XI

specifically. Fluorescein and its

derivatives are known to be

susceptible to photobleaching.

[2]

Solubility
Soluble in organic solvents like

DMSO and ethanol.
N/A

Cellular Localization

As a lipophilic molecule, it is

expected to primarily localize

to cellular membranes.

[4]
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Experimental Protocols
Preparation of Chromoionophore XI Stock Solution
Materials:

Chromoionophore XI powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Procedure:

Prepare a 1-10 mM stock solution of Chromoionophore XI in anhydrous DMSO. For

example, to prepare a 1 mM solution, dissolve 0.593 mg of Chromoionophore XI in 1 mL of

DMSO.

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid

repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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